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Compound of Interest

trans-2-

Compound Name: Phenylcyclopropanecarbonyl
chloride

CAS No.: 939-87-7

Cat. No.: B1294215

Get Quote
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For Immediate Release

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of reactive chemical reagents is paramount. This document provides essential,
immediate safety and logistical information for the proper disposal of trans-2-
Phenylcyclopropanecarbonyl chloride (CAS 939-87-7), a corrosive and water-reactive
compound. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Immediate Safety Precautions

trans-2-Phenylcyclopropanecarbonyl chloride is classified as a corrosive material that
causes severe skin burns and eye damage.[1] It is crucial to handle this substance within a
certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).
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Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., butyl rubber or nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: If working outside of a fume hood is unavoidable, a respirator with a
type ABEK (EN14387) filter is necessary.[2]

An emergency safety shower and eyewash station must be readily accessible in the immediate
work area.

Hazard and Property Summary

A clear understanding of the chemical's properties is essential for safe handling and disposal.

Property Value Source
CAS Number 939-87-7 [2][31[4]
Molecular Formula C10HoCIO [3]
Molecular Weight 180.63 g/mol [21[31[4]
Appearance Liquid [2]
Density 1.163 g/mL at 25 °C [2]
Boiling Point 108-110 °C at 2 mmHg [2]
Flash Point 113 °C (235.4 °F) - closed cup [2]
Hazard Class 8 (Corrosive)

GHS Pictogram GHSO05 (Corrosion) [2]

H314: Causes severe skin
Hazard Statement [1]
burns and eye damage
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Disposal Plan Overview: Neutralization (Quenching)

Never dispose of neat trans-2-Phenylcyclopropanecarbonyl chloride as regular waste. It
must first be "quenched" — a controlled neutralization reaction to convert the reactive acyl
chloride into less hazardous, water-soluble byproducts. The recommended method is a
carefully controlled hydrolysis reaction using a dilute basic solution, such as sodium
bicarbonate. This process should always be performed in a chemical fume hood.

The logical workflow for the safe disposal of trans-2-Phenylcyclopropanecarbonyl chloride

is as follows:
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Caption: Disposal workflow for trans-2-Phenylcyclopropanecarbonyl chloride.
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Detailed Experimental Protocol for Neutralization

This protocol outlines the step-by-step procedure for neutralizing trans-2-

Phenylcyclopropanecarbonyl chloride.

Materials:

trans-2-Phenylcyclopropanecarbonyl chloride for disposal
Sodium bicarbonate (NaHCO3)

Deionized water

Large beaker (volume at least 20 times that of the acyl chloride)
Magnetic stir bar and stir plate

Dropping funnel or pipette

Ice bath

pH paper or pH meter

Procedure:

Prepare the Neutralizing Solution: In a large beaker, prepare a 5-10% (w/v) aqueous solution
of sodium bicarbonate. A general rule is to have at least a 2-fold molar excess of bicarbonate
to the acyl chloride. For practical purposes, use a significant volume excess (e.g., for 10 mL
of the acyl chloride, prepare at least 200 mL of bicarbonate solution).

Cool the Solution: Place the beaker containing the bicarbonate solution in an ice bath and
begin stirring with the magnetic stir plate. Allow the solution to cool to below 10°C.

Controlled Addition: Slowly add the trans-2-Phenylcyclopropanecarbonyl chloride to the
cold, stirring bicarbonate solution dropwise using a pipette or dropping funnel. Caution: The
reaction is exothermic and will produce carbon dioxide gas. A rapid addition will cause
excessive foaming and a potentially violent reaction. The rate of addition should be
controlled to keep the reaction gentle.
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» Monitor the Reaction: Continue stirring and observe the reaction. Gas evolution (fizzing)
indicates that the neutralization is proceeding. If the reaction becomes too vigorous, cease
addition immediately until it subsides.

o Complete the Reaction: After all the acyl chloride has been added, continue stirring the
mixture in the ice bath for at least 30 minutes.

e Warm to Room Temperature: Remove the beaker from the ice bath and allow the solution to
slowly warm to room temperature while stirring. Continue to stir for at least one hour to
ensure the reaction is complete.

e Final pH Check and Disposal: Check the pH of the solution using pH paper or a calibrated
pH meter. The final pH should be between 6 and 9. If the solution is still acidic, add more
sodium bicarbonate until the pH is in the neutral range.

e Agueous Waste Disposal: Once neutralized, the aqueous solution can typically be disposed
of down the drain with copious amounts of running water, in accordance with local
regulations. Always consult your institution's Environmental Health & Safety (EH&S) office for
final approval.

Container and Spill Management

o Container Decontamination: The empty trans-2-Phenylcyclopropanecarbonyl chloride
container is still hazardous. Triple rinse the container with a small amount of an inert solvent
(e.g., acetone). Add the rinsate slowly to a separate, stirred beaker of sodium bicarbonate
solution for neutralization. Once decontaminated, the container can be disposed of as
regular laboratory glassware.

o Spill Response: In the event of a spill, evacuate the area. Do not use water to clean up the
spill as this will cause a violent reaction. Cover the spill with a dry, inert absorbent material
such as sand or vermiculite. Collect the absorbed material using non-sparking tools and
place it into a clearly labeled, sealed container for hazardous waste disposal. The spill area
should then be decontaminated with a cloth soaked in a 5% sodium bicarbonate solution,
followed by a final rinse with water. All cleaning materials must be disposed of as hazardous
waste.
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By adhering to these detailed procedures, laboratory professionals can ensure the safe and
responsible disposal of trans-2-Phenylcyclopropanecarbonyl chloride, fostering a secure
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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